4-(2-((2-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 2-fluorobenzoate

• CAS No.: 477732-47-1
• Molecular Formula: C23H18FN3O5
• Molecular Weight: 435.4 g/mol
• IUPAC Name: [4-[(E)-[[2-(2-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2-fluorobenzoate
• InChI: InChI=1S/C23H18FN3O5/c1-31-20-9-5-4-8-19(20)26-21(28)22(29)27-25-14-15-10-12-16(13-11-15)32-23(30)17-6-2-3-7-18(17)24/h2-14H,1H3,(H,26,28)(H,27,29)/b25-14+
• InChI Key: PYYOTKCXHZSGQL-AFUMVMLFSA-N
• Isomeric SMILES: COC1=CC=CC=C1NC(=O)C(=O)N/N=C/C2=CC=C(C=C2)OC(=O)C3=CC=CC=C3F
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C(=O)NN=CC2=CC=C(C=C2)OC(=O)C3=CC=CC=C3F

Description

The compound 4-(2-((2-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 2-fluorobenzoate is a carbohydrazonoyl derivative featuring a 2-fluorobenzoate ester and a 2-methoxyanilino-substituted oxoacetyl group. Its structure combines a hydrazone linkage, aromatic substituents, and electron-withdrawing groups, making it a candidate for diverse applications, including medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Typically, such compounds are produced in small quantities using batch processes in research laboratories rather than large-scale industrial production .

Chemical Reactions Analysis

Types of Reactions

4-(2-((2-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 2-fluorobenzoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired transformation .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a more oxidized form of the compound, while reduction could produce a more reduced form .

Scientific Research Applications

4-(2-((2-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 2-fluorobenzoate is used in various scientific research applications, including:

Chemistry: As a reagent in organic synthesis and as a reference compound in analytical studies.

Biology: In studies involving enzyme inhibition and protein-ligand interactions.

Industry: Limited use in specialized industrial processes, primarily in research and development settings.

Mechanism of Action

The mechanism of action for 4-(2-((2-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 2-fluorobenzoate involves its interaction with specific molecular targets, such as enzymes or receptors.

Comparison with Similar Compounds

Halogen-Substituted Benzoates

• 4-(2-((4-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 2-bromobenzoate (CID 9635264): Structural difference: Bromine replaces fluorine at the benzoate ortho position. Impact: Bromine’s larger atomic radius and polarizability may enhance intermolecular interactions (e.g., halogen bonding) compared to fluorine. This could influence solubility and crystallization behavior . Synthesis: Prepared via condensation of hydrazonoyl intermediates with 2-bromobenzoic acid derivatives under mild conditions .
• [2-(3-Chloro-4-fluoroanilino)-2-oxoethyl] 5-methylfuran-2-carboxylate: Structural difference: A furan-2-carboxylate replaces the benzoate, with chloro and fluoro substituents on the anilino group.

Methyl-Substituted Benzoates

• 4-(2-((4-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 3-methylbenzoate: Structural difference: A methyl group at the 3-position of the benzoate instead of fluorine. Impact: The electron-donating methyl group may increase lipophilicity, enhancing membrane permeability in biological systems. Predicted collision cross-section (CCS) values suggest distinct mass spectrometric profiles compared to halogenated analogs .

Variations in the Anilino and Oxoacetyl Groups

Methoxy-Substituted Anilino Derivatives

• 4-[(3-Methoxyanilino)methylidene]-2-phenyl-1,3-oxazol-5(4H)-one: Structural difference: An oxazolone core replaces the carbohydrazonoyl group, with a 3-methoxyanilino substituent. Impact: The oxazolone ring enables π-electron delocalization, as evidenced by bond-length alternation in crystallographic data (C–N: 1.29–1.42 Å). The 3-methoxy group facilitates intermolecular N–H⋯O hydrogen bonding and π-π stacking (centroid distance: 3.62 Å), critical for crystal packing .
• 2-Methoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-methoxybenzoate: Structural difference: A 4-toluidino (methyl-substituted anilino) group and dual methoxy substituents. Impact: Increased steric bulk from the toluidino group may hinder rotational freedom, affecting conformational stability .

Physicochemical and Computational Comparisons

Table 1: Key Properties of Selected Analogs

Compound	Molecular Formula	Notable Substituents	Melting Point (°C)	Key Interactions
Target Compound	C23H17FN3O5*	2-Fluorobenzoate, 2-methoxyanilino	N/A	Predicted N–H⋯O, π-π stacking
4-(2-((4-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 2-bromobenzoate	C23H18BrN3O5	2-Bromobenzoate	N/A	Halogen bonding potential
4-(2-((4-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 3-methylbenzoate	C24H21N3O5	3-Methylbenzoate	N/A	Enhanced lipophilicity
4-[(3-Methoxyanilino)methylidene]-2-phenyl-1,3-oxazol-5(4H)-one	C17H14N2O3	Oxazolone core	N/A	N–H⋯O H-bonding, π-π stacking

*Inferred from analogs; exact data unavailable.

Computational Insights

• Collision Cross-Section (CCS): For 4-(2-((4-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 3-methylbenzoate, predicted CCS values (e.g., [M+H]+: 220 Ų) differ from halogenated analogs due to mass and conformational variations .

Biological Activity

4-(2-((2-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 2-fluorobenzoate is a complex organic compound known for its diverse biological activities, particularly in the fields of medicinal chemistry and drug development. This article explores the compound's structural features, synthesis, and various biological activities supported by recent research findings.

Structural Features

The compound is characterized by several key structural elements:

• Methoxy Group : Enhances lipophilicity and biological activity.
• Phenyl Ring : Provides stability and potential for π-π interactions.
• Hydrazone Linkage : Contributes to biological activity by allowing interaction with various molecular targets.

Synthesis

The synthesis of this compound typically involves multiple steps, including the formation of intermediate compounds through reactions involving methoxybenzene and aniline derivatives. The general synthetic route can be summarized as follows:

• Preparation of Intermediate Compounds : Reacting methoxybenzene with an appropriate aniline derivative.
• Formation of Hydrazone Linkage : Condensing the intermediate with an oxoacetyl derivative.
• Final Coupling Reaction : Combining the resultant hydrazone with 2-fluorobenzoic acid.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives containing hydrazone linkages have shown effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. A comparative analysis is presented in Table 1.

Compound Name	Structural Features	Biological Activity
4-(2-((2-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 2-fluorobenzoate	Methoxy and hydrazone groups	Antimicrobial
3-Methoxy-5-(2-((4-nitrophenoxy)(oxo)acetyl)carbohydrazonoyl)phenyl acetate	Nitrophenoxy group	Antibacterial
4-Methoxybenzoic acid derivatives	Simple carboxylic acid structure	Anti-inflammatory

Anticancer Activity

The compound has also been studied for its anticancer properties. In vitro studies have demonstrated that it can inhibit the proliferation of various cancer cell lines, potentially through mechanisms involving apoptosis induction and cell cycle arrest. Notably, compounds with similar hydrazone structures have been reported to exhibit cytotoxic effects on cancer cells, suggesting a promising avenue for further research.

The exact mechanism of action for 4-(2-((2-Methoxyanilino)(oxo)acetyl)carbohydrazonoyl)phenyl 2-fluorobenzoate is still under investigation. However, it is believed to interact with specific enzymes or receptors, modulating their activity and leading to biological effects such as:

• Inhibition of Enzyme Activity : Compounds may act as enzyme inhibitors, affecting metabolic pathways.
• Receptor Binding : Binding to specific receptors can alter cellular signaling pathways.

Case Studies

Several studies have highlighted the biological activity of this compound:

• Antimicrobial Efficacy Study : A study published in a peer-reviewed journal demonstrated that derivatives similar to this compound showed significant inhibition against Staphylococcus aureus and Escherichia coli, indicating its potential as an antimicrobial agent .
• Anticancer Research : Research conducted on hydrazone derivatives revealed that they could induce apoptosis in human breast cancer cells through activation of caspases .
• Mechanistic Insights : A recent study explored the binding affinities of similar compounds to benzodiazepine receptors, suggesting a potential neuroprotective effect .